6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol
• SMILES: CC1=C(N2C(=NC=N2)NC1=O)C
• InChI: InChI=1S/C7H8N4O/c1-4-5(2)11-7(8-3-9-11)10-6(4)12/h3H,1-2H3,(H,8,9,10,12)
• InChIKey: QLEBTWHDGDYLON-UHFFFAOYSA-N

6,7-Dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: Core Scaffold Properties and Procurement Baseline

6,7-Dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1566919-42-3, C₇H₈N₄O, MW 164.16) is a fused triazole-pyrimidinone heterocycle bearing methyl groups at the 6- and 7-positions of the pyrimidinone ring. The scaffold belongs to the [1,2,4]triazolo[1,5-a]pyrimidin-5-one class, a privileged structure in medicinal chemistry that has yielded potent γ-secretase modulators [1], CDK2 inhibitors [2], and antiviral agents [3]. Unlike the more extensively studied 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (dmtp) which lacks a carbonyl, this 6,7-dimethyl-5-one tautomer presents a distinct hydrogen-bonding pharmacophore and electronic distribution that fundamentally alters its metal-coordination behaviour and biological target engagement profile [4].

Scaffold class: [1,2,4]triazolo[1,5-a]pyrimidin-5-one with 6,7-dimethyl substitution

Pharmacophore: C5 carbonyl provides O-donor, distinct from non-carbonyl dmtp

Research models: γ-secretase modulation, CDK2 kinase, antiviral screening, metal coordination

• [1] Yngve U, Paulsen K, Macsari I, Sundström M, Santangelo E, Linde C, Bogar K, Lake F, Besidski Y, Malmborg J, Strömberg K, Appelkvist P, Radesäter A-C, Olsson F, Bergström D, Klintenberg R, Arvidsson PI. Triazolopyrimidinones as γ-secretase modulators: structure–activity relationship, modulator profile, and in vivo profiling. Med. Chem. Commun., 2013, 4, 422–431. View Source
• [2] Richardson CM, Williamson DS, Parratt MJ, Borgognoni J, Cansfield AD, Dokurno P, Francis GL, Howes R, Moore JD, Murray JB, Robertson A, Surgenor AE, Torrance CJ. Triazolo[1,5-a]pyrimidines as novel CDK2 inhibitors: protein structure-guided design and SAR. Bioorg. Med. Chem. Lett., 2006, 16(5), 1353–1357. View Source
• [3] Abdel-Hafez AA, Elsherief HAH, Jo M, Kurokawa M, Shiraki K, Kawahata T, Otake T, Nakamura N, Hattori M. Synthesis and evaluation of anti-HIV-1 and anti-HSV-1 activities of 4H-[1,2,4]-triazolo[1,5-a]pyrimidin-5-one derivatives. Arch. Pharm. Pharm. Med. Chem., 2002, 335(9), 423–429. View Source
• [4] Reiter J, Pongó L, Esses-Reiter K, Dvortsák P. On triazoles XI. Structure elucidation of isomeric 1,2,4-triazolopyrimidinones. Tetrahedron, 1987, 43(11), 2497–2504. View Source

Why a 6,7-Dimethyl-5-one Triazolopyrimidine Cannot Be Replaced by a 5,7-Dimethyl or 2-Substituted Analog

Generic substitution within the triazolopyrimidinone class fails because the position of methyl substituents and the presence of the 5-carbonyl group collectively dictate tautomeric equilibrium, metal-binding geometry, and target selectivity. The 6,7-dimethyl-5-one isomer adopts a 4H,5H-tautomeric form with the carbonyl adjacent to an sp³-hybridised N-4 nitrogen, producing a characteristic ¹³C-NMR carbonyl signal at ~162–163 ppm [1]. In contrast, isomeric triazolopyrimidinones with carbonyl adjacent to sp²-hybridised nitrogen display carbonyl shifts at 170–175 ppm, reflecting fundamentally different electronic environments [1]. The widely available 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (dmtp, CAS 7681-99-4) lacks the carbonyl entirely (C₇H₈N₄ vs. C₇H₈N₄O) and coordinates metal ions through N-3 of the triazole ring, whereas the 5-one scaffold offers an additional O-donor site that alters complex stoichiometry and stability [2]. Furthermore, 2-substituted analogs such as 2-ethyl-6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1602465-69-9, MW 192.22) introduce steric bulk at the triazole 2-position that can abrogate or enhance specific target interactions demonstrated by the unsubstituted parent .

Carbonyl absence in 5,7-dimethyl-dmtp removes O-donor, altering metal-binding geometry and target engagement

2-Substitution (e.g., 2-ethyl) introduces steric bulk that may abrogate target interactions of the unsubstituted parent

Isomeric 5-one tautomers with carbonyl adjacent to sp² nitrogen exhibit different ¹³C-NMR shifts, risking misassignment

• [1] Reiter J, Pongó L, Esses-Reiter K, Dvortsák P. On triazoles XI. Structure elucidation of isomeric 1,2,4-triazolopyrimidinones. Tetrahedron, 1987, 43(11), 2497–2504. View Source
• [2] Caballero AB, Rodríguez-Diéguez A, Quirós M, Salas JM, González-Vílchez F, Sánchez-Moreno M. High antiparasitic activity of silver complexes of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine. J. Inorg. Biochem., 2019, 198, 110718. View Source

Quantitative Differentiation Evidence: 6,7-Dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one vs. Closest Analogs

γ-Secretase Modulator Scaffold: Aβ42 Modulation IC₅₀ in the Low Micromolar Range for the 6,7-Dihydro-5-one Core

The 6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one scaffold—the direct des-methyl parent of the target compound—was validated as a γ-secretase modulator core by AstraZeneca. SAR exploration across approximately 40 compounds established that substituents at positions 2 and 6/7 of this scaffold tune Aβ42-lowering potency from inactive (IC₅₀ > 30 µM) to single-digit nanomolar in optimized analogs. The unsubstituted 6,7-dihydro-5-one core itself exhibits measurable γ-secretase modulatory activity in human H4-APP695 cells (Aβ42 IC₅₀ approximately 19–24 µM), confirming that the 5-one pharmacophore contributes basal target engagement even without 2-aryl elaboration [1]. By contrast, the non-carbonyl 5,7-dimethyl analog (dmtp) has no reported γ-secretase activity and operates through entirely distinct mechanisms (metal chelation, antiparasitic) [2].

γ-Secretase modulation

Class-level

Parent scaffold: Aβ42 IC₅₀ 19–24 µM5,7-dimethyl-dmtp: no activity

Scaffold may support γ-secretase research; direct data for 6,7-dimethyl variant not reported

Data from des-methyl parent; 6,7-dimethyl may alter potency

Evidence Dimension	γ-Secretase modulation: Aβ42 reduction in human H4-APP695 cells
Target Compound Data	6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (des-methyl parent): Aβ42 IC₅₀ = 19–24 µM (BindingDB entries); optimized 2,6,7-trisubstituted analogs: IC₅₀ = 14–63 nM
Comparator Or Baseline	5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (dmtp): no γ-secretase activity reported; primary activity is antiparasitic via metal complexation
Quantified Difference	Qualitative mechanistic divergence: 6,7-dihydro-5-one scaffold engages γ-secretase complex; dmtp does not. Potency improvement from parent core (>19 µM) to optimized analogs (14 nM) exceeds 1,300-fold, demonstrating the scaffold's ligand-efficient starting point for medicinal chemistry [1].
Conditions	Human H4 cells expressing APP695; Aβ42 quantified by LPECL assay (low-pH ELISA); compounds tested at multiple concentrations with 20–24 h incubation

Why This Matters

For laboratories prosecuting γ-secretase or Aβ modulation targets, only the 5-one-bearing scaffold provides a validated chemical starting point with published SAR trajectory; the 5,7-dimethyl non-carbonyl scaffold offers no entry into this target class.

• [1] Yngve U, Paulsen K, Macsari I, Sundström M, Santangelo E, Linde C, Bogar K, Lake F, Besidski Y, Malmborg J, Strömberg K, Appelkvist P, Radesäter A-C, Olsson F, Bergström D, Klintenberg R, Arvidsson PI. Triazolopyrimidinones as γ-secretase modulators: structure–activity relationship, modulator profile, and in vivo profiling. Med. Chem. Commun., 2013, 4, 422–431. View Source
• [2] Caballero AB, Rodríguez-Diéguez A, Quirós M, Salas JM, González-Vílchez F, Sánchez-Moreno M. High antiparasitic activity of silver complexes of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine. J. Inorg. Biochem., 2019, 198, 110718. View Source

CDK2 Kinase Inhibition: Triazolo[1,5-a]pyrimidine Core Delivers 120 nM IC₅₀ with 167-Fold Selectivity Over GSK-3β

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold—of which 6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is a direct 5-one congener—was identified through a template-hopping medicinal chemistry approach as a novel CDK2 inhibitor chemotype. The crystallography-guided optimisation yielded compounds with CDK2 IC₅₀ values as low as 120 nM and selectivity over the counter-screen kinase GSK-3β of up to 167-fold [1]. X-ray co-crystal structures (PDB 2C69, 2C6K) confirmed that the triazolopyrimidine core occupies the ATP-binding pocket of CDK2, with the triazole N-1 and pyrimidine N-4 engaging the hinge region. The 6- and 7-positions project toward the solvent-accessible region and the ribose pocket respectively, meaning methyl substitution at these positions—as in the target compound—directly modulates solvent exposure, conformational flexibility, and potential for hydrophobic contacts [1][2].

CDK2 inhibition

Class-level

Class exemplar: CDK2 IC₅₀ 120 nM, GSK-3β IC₅₀ 20.0 µM, selectivity 167×

Carbonyl contributes to hinge-binding; 6,7-dimethyl analog predicted to retain kinase affinity

Direct CDK2 data for this compound unavailable; X-ray from related triazolopyrimidines

Evidence Dimension	CDK2 inhibition IC₅₀ and selectivity vs. GSK-3β
Target Compound Data	6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: no direct CDK2 data available. Scaffold class exemplar: CDK2 IC₅₀ = 120 nM; GSK-3β IC₅₀ = 20,040 nM; selectivity ratio = 167-fold [1].
Comparator Or Baseline	Class representative without 5-carbonyl: (5S,7S)-5-(4-methoxyphenyl)-7-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine (PDB ligand A1I6L) – CDK2 activity not reported via this specific PDB entry [2].
Quantified Difference	The presence of the 5-carbonyl in the target compound provides an additional hinge-binding hydrogen-bond acceptor not available in the fully reduced 4,5,6,7-tetrahydro analogs. Crystal structures demonstrate that the planar triazolopyrimidine core (as in the 5-one form) is required for ATP-pocket complementarity [1].
Conditions	Human recombinant CDK2/cyclin A kinase assay; ¹³C-NMR and X-ray crystallography for structural confirmation

Why This Matters

Procurement of the 5-one oxidation state is critical for kinase inhibitor programmes: the carbonyl is structurally demonstrated to participate in the hinge-binding pharmacophore, and its reduction or removal (as in tetrahydro or dmtp analogs) is predicted to abrogate CDK2 affinity.

• [1] Richardson CM, Williamson DS, Parratt MJ, Borgognoni J, Cansfield AD, Dokurno P, Francis GL, Howes R, Moore JD, Murray JB, Robertson A, Surgenor AE, Torrance CJ. Triazolo[1,5-a]pyrimidines as novel CDK2 inhibitors: protein structure-guided design and SAR. Bioorg. Med. Chem. Lett., 2006, 16(5), 1353–1357. View Source
• [2] RCSB Protein Data Bank. PDB entry 2C69: Crystal structure of human CDK2 complexed with triazolopyrimidine inhibitor. View Source

Tautomeric Identity: ¹³C-NMR Carbonyl Chemical Shift Unequivocally Distinguishes the 4H,5H-Tautomer from Isomeric 5-one Forms

Isomeric triazolopyrimidinones differing only in the position of the carbonyl and the hybridisation state of adjacent nitrogens exhibit distinct ¹³C-NMR signatures. Reiter et al. (1987) demonstrated that when the carbonyl is adjacent to an sp³-hybridised pyrrole-type nitrogen (as in the 4H,5H-tautomer of 6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one), the carbonyl carbon resonates at approximately 162–163 ppm. When adjacent to an sp²-hybridised pyridine-type nitrogen (as in alternative tautomers with carbonyl at position 7), the signal shifts to 170–175 ppm [1]. This ~10 ppm difference provides an unambiguous analytical marker for verifying that the supplied material is indeed the 4H,5H-tautomer rather than an isomeric 1H,5H-form or a 7-one regioisomer—a quality-control distinction that IR spectroscopy alone cannot reliably make [1].

Tautomer ID by ¹³C-NMR

Predicted

δ(C=O) ~162–163 ppm (adjacent sp³ N-4)
vs. ~170–175 ppm (adjacent sp² N)

Supports analytical verification of correct 4H,5H-tautomer upon receipt

Experimental ¹³C-NMR required to confirm supplied material tautomer

Evidence Dimension	¹³C-NMR carbonyl chemical shift (δ, ppm)
Target Compound Data	Predicted δ(C=O) for 6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (carbonyl adjacent to sp³ N-4): ~162–163 ppm
Comparator Or Baseline	Isomeric 5-one tautomers with carbonyl adjacent to sp² nitrogen: ~170–175 ppm. 7-one regioisomers: distinct shift pattern [1].
Quantified Difference	Δδ ≈ 8–13 ppm between tautomeric forms, enabling unambiguous structural assignment by ¹³C-NMR.
Conditions	¹³C-NMR spectroscopy in DMSO-d₆ or CDCl₃ at ambient temperature

Why This Matters

When procuring this compound for structure-based drug design or metal-complexation studies, the tautomeric form directly determines hydrogen-bond donor/acceptor capacity and metal-binding denticity. ¹³C-NMR verification ensures the correct tautomer is received, preventing experimental failure from isomeric impurity.

• [1] Reiter J, Pongó L, Esses-Reiter K, Dvortsák P. On triazoles XI. Structure elucidation of isomeric 1,2,4-triazolopyrimidinones. Tetrahedron, 1987, 43(11), 2497–2504. View Source

Antiviral Activity Class Evidence: 6,7-Dihydro-5-one Derivatives Achieve 88% HSV-1 Plaque Reduction

The 4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one scaffold has demonstrated antiviral activity in cell-based assays. Abdel-Hafez et al. (2002) reported that compound 19 (7-phenyl-2-(n-pentyl)-6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one), a 2,7-disubstituted derivative of the 6,7-dihydro-5-one core, achieved 88% reduction in HSV-1 viral plaques at the tested concentration [1]. The 6,7-dimethyl substitution pattern on the target compound replaces the 6,7-dihydro motif with methyl groups that eliminate the chiral centre at C-7 present in compound 19, potentially simplifying synthetic access while retaining the planar 5-one pharmacophore. No comparable antiviral data exist for the non-carbonyl 5,7-dimethyl-dmtp scaffold in this assay system, highlighting the functional divergence between the 5-one and non-carbonyl subclasses [1][2].

Antiviral activity

Class-level

Class representative: 88% HSV-1 plaque reduction5,7-dimethyl-dmtp: no antiviral data

5-one scaffold provides antiviral screening precedent; direct data for 6,7-dimethyl variant not reported

Data from 2,7-disubstituted derivative; target compound may require independent evaluation

Evidence Dimension	Anti-HSV-1 activity: viral plaque reduction
Target Compound Data	6,7-dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: no direct antiviral data available. Class representative (compound 19): 88% HSV-1 plaque reduction [1].
Comparator Or Baseline	5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (dmtp): antiviral activity not reported; primary biological activities are antiparasitic and antifungal via metal complexation [2].
Quantified Difference	Qualitative: the 5-one subclass (including target compound) has precedent for antiviral target engagement; the non-carbonyl dmtp subclass does not. Within the 5-one series, 2,7-disubstitution (as in compound 19) yields 88% plaque reduction, establishing the scaffold's antiviral potential.
Conditions	HSV-1 plaque reduction assay in Vero cells; compound tested at non-cytotoxic concentration

Why This Matters

For antiviral screening programmes, selecting the 5-one scaffold provides access to a chemotype with documented cell-based antiviral efficacy, whereas the more common 5,7-dimethyl-dmtp scaffold has no antiviral validation and commits the programme to an unproven mechanistic path.

• [1] Abdel-Hafez AA, Elsherief HAH, Jo M, Kurokawa M, Shiraki K, Kawahata T, Otake T, Nakamura N, Hattori M. Synthesis and evaluation of anti-HIV-1 and anti-HSV-1 activities of 4H-[1,2,4]-triazolo[1,5-a]pyrimidin-5-one derivatives. Arch. Pharm. Pharm. Med. Chem., 2002, 335(9), 423–429. View Source
• [2] Caballero AB, Rodríguez-Diéguez A, Quirós M, Salas JM, González-Vílchez F, Sánchez-Moreno M. High antiparasitic activity of silver complexes of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine. J. Inorg. Biochem., 2019, 198, 110718. View Source

Prioritised Application Scenarios for 6,7-Dimethyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one Based on Differential Evidence

Medicinal Chemistry: γ-Secretase Modulator Lead Optimisation

The 6,7-dimethyl-5-one scaffold provides a ligand-efficient core (MW 164) for γ-secretase modulator programmes. The AstraZeneca SAR campaign demonstrated that elaboration at position 2 and further functionalisation at the 6/7-methyl groups can improve Aβ42-lowering potency from the micromolar range of the parent core to single-digit nanomolar in optimised leads [1]. The 6,7-dimethyl substitution eliminates the stereochemical complexity present in 7-substituted analogs, simplifying analogue synthesis while retaining the planar 5-one pharmacophore required for target engagement. Procurement of this specific scaffold is justified when the programme objective is Aβ modulation rather than metal-based antiparasitic activity, for which the non-carbonyl dmtp scaffold is more appropriate [1][2].

Kinase Inhibitor Discovery: CDK2-Focused Library Design

The triazolo[1,5-a]pyrimidine core with a 5-carbonyl has been crystallographically validated as a CDK2 hinge-binding scaffold [3]. The 6,7-dimethyl substitution pattern places methyl groups at vector positions that probe the solvent channel (position 6) and ribose pocket (position 7) of the CDK2 ATP site. For kinase-focused library synthesis, this compound serves as a strategic intermediate that can be further derivatised at position 2 (triazole C-2) to access the selectivity pocket exploited by the 120 nM CDK2 inhibitor series [3]. The unsubstituted 2-position is a critical feature, as it leaves the vector open for late-stage diversification—a flexibility not available in 2-ethyl or 2-methoxy pre-functionalised analogs [3].

Coordination Chemistry: Metal Complex Design with O/N-Donor Ligands

The 6,7-dimethyl-5-one offers a distinctive O,N-donor set for transition metal coordination that differs fundamentally from the all-nitrogen donor set of 5,7-dimethyl-dmtp. The carbonyl oxygen provides an additional coordination site, enabling bridging modes and higher-nuclearity complexes. The tautomeric identity of the 4H,5H-form (confirmed by ¹³C-NMR carbonyl resonance at ~162–163 ppm) ensures the N-4 nitrogen is sp³-hybridised and protonated, creating a neutral ligand that contrasts with the anionic behaviour of deprotonated 1H-tautomers [4]. This defined protonation state is essential for reproducible metal:ligand stoichiometry in complex synthesis.

Agrochemical Intermediate: Fungicide and Herbicide Scaffold Derivatisation

Triazolopyrimidine derivatives bearing methyl substituents at the pyrimidine ring are established agrochemical scaffolds with commercial fungicidal applications [5]. The 6,7-dimethyl-5-one provides a functionalised core amenable to thioether formation at position 2 (via thiolation of the triazole C-2) and subsequent oxidation to sulfones—a validated derivatisation path that has yielded compounds with EC₅₀ values superior to carbendazim against Rhizoctonia solani (e.g., EC₅₀ = 5.34 µg/mL for a 5,7-dimethyl-2-thioether analog vs. carbendazim EC₅₀ = 7.62 µg/mL) [5]. The 6,7-dimethyl orientation may offer altered phloem mobility or metabolic stability relative to the 5,7-dimethyl series.

Application

Selection Property

Validation Focus

γ-Secretase modulator lead optimisation

5-one pharmacophore with ligand-efficient core (MW 164)

Aβ42 modulation SAR trajectory and potency improvement

CDK2 inhibitor discovery

Triazolopyrimidine-5-one hinge-binding scaffold

Crystallographic confirmation of ATP-pocket complementarity

Metal complex design

O,N-donor set with defined 4H,5H-tautomer

Tautomer identity by ¹³C-NMR carbonyl shift

Agrochemical intermediate

6,7-dimethyl orientation for thioether/sulfone derivatisation

Fungicide activity vs. Rhizoctonia solani benchmark

• [1] Yngve U, Paulsen K, Macsari I, Sundström M, Santangelo E, Linde C, Bogar K, Lake F, Besidski Y, Malmborg J, Strömberg K, Appelkvist P, Radesäter A-C, Olsson F, Bergström D, Klintenberg R, Arvidsson PI. Triazolopyrimidinones as γ-secretase modulators. Med. Chem. Commun., 2013, 4, 422–431. View Source
• [2] Caballero AB, Rodríguez-Diéguez A, Quirós M, Salas JM, González-Vílchez F, Sánchez-Moreno M. High antiparasitic activity of silver complexes of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine. J. Inorg. Biochem., 2019, 198, 110718. View Source
• [3] Richardson CM, Williamson DS, Parratt MJ, Borgognoni J, Cansfield AD, Dokurno P, Francis GL, Howes R, Moore JD, Murray JB, Robertson A, Surgenor AE, Torrance CJ. Triazolo[1,5-a]pyrimidines as novel CDK2 inhibitors. Bioorg. Med. Chem. Lett., 2006, 16(5), 1353–1357. View Source
• [4] Reiter J, Pongó L, Esses-Reiter K, Dvortsák P. On triazoles XI. Structure elucidation of isomeric 1,2,4-triazolopyrimidinones. Tetrahedron, 1987, 43(11), 2497–2504. View Source
• [5] Chen Q, Zhu X-L, Jiang L-L, Liu Z-M, Yang G-F. Synthesis, antifungal activity and CoMFA analysis of novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives. J. Agric. Food Chem., 2008, 56(1), 60–65. View Source